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Compound of Interest

Compound Name: 5-Hydroxyvanillin

Cat. No.: B181199 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxyvanillin
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

5-Hydroxyvanillin. Adherence to these procedures is essential for ensuring laboratory safety

and operational integrity.

Key Physical and Chemical Properties
A summary of the key quantitative data for 5-Hydroxyvanillin is presented below for easy

reference.
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Property Value

Molecular Formula C₈H₈O₄

Molecular Weight 168.15 g/mol [1][2]

Melting Point 131-134 °C[3]

Boiling Point 339.9 ± 37.0 °C (Predicted)[3]

Appearance Off-white to gray or yellow crystalline solid[1][3]

Solubility Soluble in DMSO (≥ 150 mg/mL)[1]

Relative Density 1.378 ± 0.06 g/cm³ (Predicted)[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 5-Hydroxyvanillin to mitigate risks of skin, eye,

and respiratory irritation. The following table outlines the recommended PPE.
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PPE Category Item Standard/Specification

Hand Protection Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended for handling

aromatic aldehydes.[4][5][6][7]

Butyl gloves also offer

protection against a wide

variety of aldehydes.[4][5]

Eye Protection
Safety glasses with side

shields or Goggles
Must be worn at all times.

Respiratory Protection NIOSH-approved respirator

A minimum of an N95 filtering

facepiece respirator is

recommended for handling fine

powders.[8] For activities with

a higher potential for

aerosolization, a higher level of

protection, such as a full-

facepiece respirator with

appropriate cartridges, should

be considered.[8][9]

Body Protection Laboratory coat A standard lab coat is required.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 5-Hydroxyvanillin is crucial for safety and experimental

success.
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Preparation

Handling

Cleanup & Storage

1. Designate Work Area
Ensure a well-ventilated area, preferably a chemical fume hood.

2. Assemble Materials
Gather 5-Hydroxyvanillin, necessary solvents, and equipment.

3. Don Appropriate PPE
Refer to the PPE table above.

4. Weighing
Carefully weigh the required amount of 5-Hydroxyvanillin.

Enter Handling Phase

5. Dissolution
Add the powder to the appropriate solvent under agitation.

6. Reaction/Use
Proceed with the intended experimental procedure.

7. Decontaminate Work Area
Wipe down surfaces with an appropriate solvent.

Enter Cleanup Phase

8. Segregate & Label Waste
Follow the disposal plan outlined below.

9. Store Unused Chemical
Store in a tightly sealed container in a cool, dry place.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Hydroxyvanillin.
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of 5-Hydroxyvanillin and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection

Labeling

Storage

Disposal

1. Solid Waste
Collect unused 5-Hydroxyvanillin and contaminated items (e.g., weigh boats, gloves) in a designated, labeled container.

3. Labeling Requirements
Clearly label waste containers with 'Hazardous Waste,' the chemical name (5-Hydroxyvanillin), and the approximate concentration.

2. Liquid Waste
Collect solutions containing 5-Hydroxyvanillin in a separate, labeled, and sealed container.

4. Temporary Storage
Store waste containers in a designated satellite accumulation area, away from incompatible chemicals.

5. Arrange for Pickup
Contact your institution's Environmental Health and Safety (EHS) office to schedule a hazardous waste pickup.

Click to download full resolution via product page

Caption: A procedural diagram for the proper disposal of 5-Hydroxyvanillin waste.
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Experimental Protocols: Synthesis of 5-
Hydroxyvanillin from 5-Iodovanillin
The following protocol details a common method for the synthesis of 5-Hydroxyvanillin.[10]

[11]

Materials:

5-Iodovanillin

Hydrated cupric sulphate

4 N Sodium hydroxide solution

Concentrated hydrochloric acid

Ether or Ethyl acetate (for extraction)

Benzene or Toluene (for recrystallization)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 5-Iodovanillin (2.8 g), hydrated cupric sulphate (1.6 g), and 4 N sodium

hydroxide solution (76 ml).[10][11] An inert atmosphere (e.g., nitrogen) is recommended.[10]

[11]

Reflux: Heat the mixture to reflux (approximately 105°C) with continuous stirring for 4.5

hours.[10][11]

Cooling and Filtration: After the reflux period, cool the mixture to 60-70°C and filter it under

suction to remove solid residues. Wash the residue with hot water.[10][11]

Acidification: Cool the alkaline filtrate to 10°C. While stirring continuously, slowly add

concentrated hydrochloric acid dropwise to acidify the solution to a pH of 3-4. Maintain the
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temperature below 25°C during this process.[10][11]

Extraction: Extract the resulting mixture with a suitable organic solvent such as ether or ethyl

acetate. Continuous extraction for several hours may be necessary for optimal yield.[10][11]

Drying and Evaporation: Dry the organic extract over anhydrous magnesium sulfate.

Remove the solvent by evaporation to obtain the crude product.[10][11]

Recrystallization: Purify the crude 5-Hydroxyvanillin by recrystallization from a suitable

solvent like benzene or toluene to yield the final product.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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